Cas no 1285969-16-5 (4-chloro-3-ethylphenyl 6-chloropyridine-3-sulfonate)
1285969-16-5 structure
Product Name:4-chloro-3-ethylphenyl 6-chloropyridine-3-sulfonate
CAS No:1285969-16-5
MF:C13H11Cl2NO3S
MW:332.202340364456
CID:6076424
PubChem ID:31390819
Update Time:2024-01-15
4-chloro-3-ethylphenyl 6-chloropyridine-3-sulfonate Chemical and Physical Properties
Names and Identifiers
-
- 4-chloro-3-ethylphenyl 6-chloropyridine-3-sulfonate
- Z45407038
- AKOS008008674
- (4-chloro-3-ethylphenyl) 6-chloropyridine-3-sulfonate
- 1285969-16-5
- EN300-26586083
-
- Inchi: 1S/C13H11Cl2NO3S/c1-2-9-7-10(3-5-12(9)14)19-20(17,18)11-4-6-13(15)16-8-11/h3-8H,2H2,1H3
- InChI Key: CYADDARZUYILEX-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C=C1CC)OS(C1C=NC(=CC=1)Cl)(=O)=O
Computed Properties
- Exact Mass: 330.9836698g/mol
- Monoisotopic Mass: 330.9836698g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 412
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 64.6Ų
4-chloro-3-ethylphenyl 6-chloropyridine-3-sulfonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26586083-0.05g |
4-chloro-3-ethylphenyl 6-chloropyridine-3-sulfonate |
1285969-16-5 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
4-chloro-3-ethylphenyl 6-chloropyridine-3-sulfonate Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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